Cas no 2138586-47-5 (1-bromo-4-1-(1-cyclopropylethoxy)-2-iodoethylbenzene)
1-bromo-4-1-(1-cyclopropylethoxy)-2-iodoethylbenzene Chemical and Physical Properties
Names and Identifiers
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- 1-bromo-4-1-(1-cyclopropylethoxy)-2-iodoethylbenzene
- 2138586-47-5
- 1-bromo-4-[1-(1-cyclopropylethoxy)-2-iodoethyl]benzene
- EN300-1137064
-
- Inchi: 1S/C13H16BrIO/c1-9(10-2-3-10)16-13(8-15)11-4-6-12(14)7-5-11/h4-7,9-10,13H,2-3,8H2,1H3
- InChI Key: QMMPBWLBKHOPAG-UHFFFAOYSA-N
- SMILES: ICC(C1C=CC(=CC=1)Br)OC(C)C1CC1
Computed Properties
- Exact Mass: 393.94293g/mol
- Monoisotopic Mass: 393.94293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 9.2Ų
1-bromo-4-1-(1-cyclopropylethoxy)-2-iodoethylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1137064-0.05g |
1-bromo-4-[1-(1-cyclopropylethoxy)-2-iodoethyl]benzene |
2138586-47-5 | 95% | 0.05g |
$888.0 | 2023-10-26 | |
| Enamine | EN300-1137064-0.1g |
1-bromo-4-[1-(1-cyclopropylethoxy)-2-iodoethyl]benzene |
2138586-47-5 | 95% | 0.1g |
$930.0 | 2023-10-26 | |
| Enamine | EN300-1137064-0.25g |
1-bromo-4-[1-(1-cyclopropylethoxy)-2-iodoethyl]benzene |
2138586-47-5 | 95% | 0.25g |
$972.0 | 2023-10-26 | |
| Enamine | EN300-1137064-0.5g |
1-bromo-4-[1-(1-cyclopropylethoxy)-2-iodoethyl]benzene |
2138586-47-5 | 95% | 0.5g |
$1014.0 | 2023-10-26 | |
| Enamine | EN300-1137064-1.0g |
1-bromo-4-[1-(1-cyclopropylethoxy)-2-iodoethyl]benzene |
2138586-47-5 | 1g |
$1286.0 | 2023-05-24 | ||
| Enamine | EN300-1137064-2.5g |
1-bromo-4-[1-(1-cyclopropylethoxy)-2-iodoethyl]benzene |
2138586-47-5 | 95% | 2.5g |
$2071.0 | 2023-10-26 | |
| Enamine | EN300-1137064-5.0g |
1-bromo-4-[1-(1-cyclopropylethoxy)-2-iodoethyl]benzene |
2138586-47-5 | 5g |
$3728.0 | 2023-05-24 | ||
| Enamine | EN300-1137064-10.0g |
1-bromo-4-[1-(1-cyclopropylethoxy)-2-iodoethyl]benzene |
2138586-47-5 | 10g |
$5528.0 | 2023-05-24 | ||
| Enamine | EN300-1137064-1g |
1-bromo-4-[1-(1-cyclopropylethoxy)-2-iodoethyl]benzene |
2138586-47-5 | 95% | 1g |
$1057.0 | 2023-10-26 | |
| Enamine | EN300-1137064-5g |
1-bromo-4-[1-(1-cyclopropylethoxy)-2-iodoethyl]benzene |
2138586-47-5 | 95% | 5g |
$3065.0 | 2023-10-26 |
1-bromo-4-1-(1-cyclopropylethoxy)-2-iodoethylbenzene Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
Additional information on 1-bromo-4-1-(1-cyclopropylethoxy)-2-iodoethylbenzene
Introduction to 1-Bromo-4-1-(1-Cyclopropylethoxy)-2-Iodoethylbenzene (CAS No. 2138586-47-5)
1-Bromo-4-1-(1-cyclopropylethoxy)-2-iodoethylbenzene (CAS No. 2138586-47-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo and iodo substituent, as well as a cyclopropylethoxy group, which contribute to its potential applications in various therapeutic areas.
The synthesis of 1-bromo-4-1-(1-cyclopropylethoxy)-2-iodoethylbenzene involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, making it more accessible for research and development purposes. The use of modern techniques such as transition-metal catalysis and green chemistry principles has significantly improved the sustainability and cost-effectiveness of its synthesis.
In terms of its chemical properties, 1-bromo-4-1-(1-cyclopropylethoxy)-2-iodoethylbenzene exhibits notable stability under standard laboratory conditions. However, it is important to handle this compound with care due to its reactivity with certain chemicals and its potential to form unstable intermediates under specific conditions. The compound's solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for a wide range of chemical reactions and analytical techniques.
The biological activity of 1-bromo-4-1-(1-cyclopropylethoxy)-2-iodoethylbenzene has been the subject of extensive research. Studies have shown that this compound possesses promising pharmacological properties, particularly in the areas of anticancer and antiviral therapies. Its unique structure allows it to interact with specific biological targets, such as enzymes and receptors, which are crucial for the development of novel therapeutic agents.
In the context of anticancer research, 1-bromo-4-1-(1-cyclopropylethoxy)-2-iodoethylbenzene has demonstrated significant cytotoxic effects against various cancer cell lines. Preclinical studies have indicated that this compound can induce apoptosis and inhibit cell proliferation by targeting key signaling pathways involved in cancer progression. These findings have sparked interest in further exploring its potential as a lead compound for the development of new anticancer drugs.
Beyond its anticancer properties, 1-bromo-4-1-(1-cyclopropylethoxy)-2-iodoethylbenzene has also shown promise in antiviral applications. Research has highlighted its ability to inhibit viral replication by interfering with essential viral enzymes or disrupting viral entry into host cells. This dual functionality makes it an attractive candidate for the development of broad-spectrum antiviral agents capable of combating multiple viral infections.
The pharmacokinetic profile of 1-bromo-4-1-(1-cyclopropylethoxy)-2-iodoethylbenzene is another critical aspect that has been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic efficacy and safety. Its bioavailability and stability in biological systems have been optimized through structural modifications and formulation strategies, enhancing its potential for clinical translation.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-bromo-4-1-(1-cyclopropylethoxy)-2-iodoethylbenzene in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical studies to further validate its potential as a novel therapeutic agent.
In conclusion, 1-bromo-4-1-(1-cyclopropylethoxy)-2-iodoethylbenzene (CAS No. 2138586-47-5) represents a promising candidate for the development of new therapeutic agents in the fields of oncology and virology. Its unique chemical structure, favorable biological activity, and optimized pharmacokinetic properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.
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